Cas no 115852-13-6 (3-Furancarboxylic acid,2-methoxy-5-phenyl-, methyl ester)

• Product Name: 3-Furancarboxylic acid,2-methoxy-5-phenyl-, methyl ester
• CAS No: 115852-13-6
• MF: C₁₃H₁₂O₄
• MW: 232.231984138489
• CID: 130955
• PubChem ID: 14170435
• Update Time: 2025-04-19

3-Furancarboxylic acid,2-methoxy-5-phenyl-, methyl ester Chemical and Physical Properties

Names and Identifiers

• 3-Furancarboxylic acid,2-methoxy-5-phenyl-, methyl ester
• 2-METHOXY-3-METHOXYCARBONYL-5-PHENYL-FURAN
• methyl 2-methoxy-5-phenylfuran-3-carboxylate
• 2-METHYOXY-3-METHOXYCARBONYL-5-PHENYL-FURAN
• methyl 2-methoxy-5-phenyl-furan-3-carboxylate
• AKOS015963538
• 115852-13-6

• Inchi： 1S/C13H12O4/c1-15-12(14)10-8-11(17-13(10)16-2)9-6-4-3-5-7-9/h3-8H,1-2H3
• InChI Key： ZMGCCVJNWKVLMW-UHFFFAOYSA-N
• SMILES： O1C(=C(C(=O)OC)C=C1C1C=CC=CC=1)OC

Computed Properties

• Exact Mass: 232.07356
• Monoisotopic Mass: 232.07355886g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 260
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 48.7Ų

Experimental Properties

• PSA: 48.67